BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 3-Amino-3-(pyrazin-2-
yl)propanoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3-Amino-3-(pyrazin-2-yl)propanoic
Compound Name: o
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Get Quote

Executive Summary

3-Amino-3-(pyrazin-2-yl)propanoic acid (also known as

-(pyrazin-2-yl)-
-alanine) is a non-proteinogenic
-amino acid of significant interest in medicinal chemistry. Unlike its

-amino acid isomer (2-amino-3-(pyrazin-2-yl)propanoic acid), this compound features the amino
group on the

-carbon, conferring unique conformational properties and proteolytic stability to peptides
incorporating it.

This guide details the synthesis, physicochemical properties, and medicinal applications of this
scaffold.[1] It serves as a critical building block for peptidomimetics, particularly in the design of
integrin inhibitors (RGD mimetics) and protease-resistant active agents. The pyrazine ring acts
as a bioisostere for phenyl or pyridine rings, lowering lipophilicity (LogP) while maintaining
aromatic stacking interactions.
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Part 1: Chemical Identity & Physicochemical

Profile[2]

Property

Data

IUPAC Name

3-Amino-3-(pyrazin-2-yl)propanoic acid

Common Name

-(Pyrazin-2-yl)-

-alanine

CAS Number

887586-31-4 (Racemic)

Molecular Formula

C

H

N

O

Molecular Weight

167.17 g/mol

pKa (Predicted)

3.6 (COOH),
9.2 (NH

),

0.6 (Pyrazine N)

LogP (Predicted)

-1.1 (Highly Polar)

H-Bond Donors/Acceptors

2/5

Stereochemistry

Contains one chiral center at C3.[2] Exists as

(R)- and (S)- enantiomers.

Structural Significance

The pyrazine ring is electron-deficient (
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-deficient), making the C3 position less prone to oxidative metabolism compared to phenyl
analogs. In

-peptides, the additional methylene group (
) between the carboxylic acid and the chiral center introduces a specific torsion angle (
), favoring the formation of stable secondary structures like the

-14 helix.

Part 2: Synthetic Methodologies

The synthesis of 3-amino-3-(pyrazin-2-yl)propanoic acid is most efficiently achieved via the
Rodionov Reaction, a one-pot condensation of an aldehyde with malonic acid and ammonium
acetate.

Route A: Modified Rodionov Synthesis (Racemic)

This pathway is preferred for bulk preparation of the racemic scaffold.
Mechanism:
» Knoevenagel Condensation: Pyrazine-2-carbaldehyde reacts with malonic acid to form an

-unsaturated acid intermediate.

e Michael Addition: Ammonia (from ammonium acetate) attacks the

-carbon.

o Decarboxylation: Thermal decarboxylation yields the

-amino acid.

Experimental Protocol

Note: Pyrazine derivatives can be volatile and hygroscopic. Work under inert atmosphere
where possible.

e Reagents:
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[e]

Pyrazine-2-carbaldehyde (1.0 eq)

o

Malonic acid (1.1 eq)

[¢]

Ammonium acetate (2.0 eq)

[¢]

Solvent: Ethanol (Absolute)

e Procedure:

o Dissolve pyrazine-2-carbaldehyde (10 mmol) and malonic acid (11 mmol) in Ethanol (20
mL).

o Add ammonium acetate (20 mmol) to the solution.

o Heat the mixture to reflux (approx. 80°C) for 6-8 hours. The reaction progress can be
monitored by TLC (Eluent: n-BuOH/AcOH/H

0O 3:1:1).[3]

o Upon completion, cool the mixture to room temperature. A white to off-white precipitate
often forms.

o Filter the precipitate and wash with cold ethanol (2 x 5 mL).
o Purification: Recrystallize from Ethanol/Water (9:1) if necessary.
e Yield: Typically 45-60%.[3]

Route B: Enzymatic Resolution (Chiral Access)

To obtain enantiopure (S)- or (R)- isomers, enzymatic resolution is superior to chemical
resolution due to the mild conditions required for the pyrazine ring.

Workflow:

 Esterification: Convert the racemic acid to ethyl 3-amino-3-(pyrazin-2-yl)propanoate using
SOCI
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/EtOH.

e Enzymatic Hydrolysis: Use Candida antarctica Lipase B (CAL-B).
o Solvent: Phosphate buffer (pH 7.[4]0) / Dioxane (9:1).
o CAL-B selectively hydrolyzes the (S)-ester to the (S)-acid, leaving the (R)-ester intact.

o Separation: Acidify the aqueous layer to precipitate the (S)-acid; extract the (R)-ester with
ethyl acetate.

Click to download full resolution via product page

Caption: Synthesis of 3-Amino-3-(pyrazin-2-yl)propanoic acid via Rodionov reaction and
subsequent enzymatic resolution.

Part 3: Medicinal Chemistry Applications[1][6][7]
Integrin Antagonists (RGD Mimetics)

The

-amino acid scaffold is a classic replacement for the Aspartic acid residue in the RGD (Arg-Gly-
Asp) sequence, which binds to integrin receptors (e.qg.,

).

e Mechanism: The pyrazine ring mimics the side chain of phenylalanine or tyrosine but with
reduced lipophilicity, improving the water solubility of the final drug candidate.

o Design Strategy: The distance between the N-terminus (basic) and C-terminus (acidic) in

-amino acids is extended by one carbon compared to
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-amino acids, often providing better overlap with the integrin binding pocket.

Peptidomimetics & Stability
Incorporating
-amino acids into peptide sequences ("

-peptides™) renders the backbone resistant to standard proteases (trypsin, pepsin) because
these enzymes are evolved to cleave

-peptide bonds.

o Application: This scaffold is used to design metabolically stable peptide drugs for oral
administration.

P2Y12 Receptor Antagonists

Pyrazine derivatives are explored in antiplatelet therapy. The 3-amino-3-(pyrazin-2-
yl)propanoic acid moiety serves as a linker that orients the aromatic pyrazine ring into
hydrophobic pockets of the P2Y12 receptor (ADP receptor).

Part 4: Analytical Characterization

To validate the synthesis, the following spectral data should be obtained:
e 1HNMR (D
O/NaOD, 400 MHz):
o 8.6-8.5 ppm (m, 3H, Pyrazine protons).
o 4.5 ppm (t, 1H, CH-NH
).
o 2.6-2.4 ppm (m, 2H, CH

-COOH).
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o Note: The CH proton adjacent to the pyrazine ring is deshielded due to the electron-
withdrawing nature of the heterocycle.

o Mass Spectrometry (ESI+):
o [M+H]
: Calculated 168.07; Found 168.1.
o [M+Na]

:190.1.

Part 5: Safety & Handling

» Hazard Identification: Pyrazine derivatives are potential irritants to eyes, respiratory system,
and skin.

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). The free amino acid is zwitterionic
and stable, but the aldehyde precursor is sensitive to oxidation.

o PPE: Standard laboratory PPE (gloves, goggles, lab coat) is mandatory. Use a fume hood
during the Rodionov reaction due to ammonia evolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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